5-bromo-N-(4-fluoro-3-nitrophenyl)-2-furamide
Overview
Description
Synthesis Analysis
The synthesis of related furamide compounds involves various chemical reactions, including the Suzuki-Miyaura cross-coupling, which is a pivotal method for creating carbon-carbon bonds and has been utilized in creating furan-2-carboxamide analogues with significant yields. Such processes are crucial for the synthesis of compounds with potential antibacterial activities and other biological applications (Siddiqa et al., 2022).
Molecular Structure Analysis
The molecular structure of related compounds, such as 5-(p-bromophenyl)-N,N-bis(2-chloroethyl)-2-furamide, has been analyzed, revealing the inclination of furan and benzene rings with each other and showcasing the typical geometric distinctions found in furan compounds. These structural insights are crucial for understanding the chemical behavior and potential reactivity of the molecule (Galešić & Vlahov, 1990).
Chemical Reactions and Properties
Furamide compounds can undergo various chemical reactions, such as palladium-catalyzed cyclization, which is essential for creating substituted diimino-furans. These reactions contribute to the compound's versatility and potential for synthesizing novel materials with specific chemical properties (Jiang et al., 2014).
Physical Properties Analysis
The physical properties of furamide compounds, including their crystalline structure and bonding angles, are vital for predicting the behavior of these molecules in different environments. These properties are determined through X-ray crystallography and other spectroscopic methods, providing a comprehensive understanding of the compound's stability and reactivity.
Chemical Properties Analysis
The chemical properties of 5-bromo-N-(4-fluoro-3-nitrophenyl)-2-furamide are inferred from related compounds, emphasizing their potential antibacterial activities and interactions with biological systems. The synthesis and evaluation of similar molecules reveal their efficacy against various bacterial strains, suggesting the chemical properties that make the compound of interest for further research (Verbitskiy et al., 2017).
properties
IUPAC Name |
5-bromo-N-(4-fluoro-3-nitrophenyl)furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6BrFN2O4/c12-10-4-3-9(19-10)11(16)14-6-1-2-7(13)8(5-6)15(17)18/h1-5H,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXURFJGJWKHQGB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1NC(=O)C2=CC=C(O2)Br)[N+](=O)[O-])F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6BrFN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-(4-fluoro-3-nitrophenyl)furan-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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